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Compound of Interest

Compound Name: Cangrelor

Cat. No.: B105443

For researchers, scientists, and drug development professionals, the meticulous management
of chemical compounds is a cornerstone of laboratory safety and environmental stewardship.
This document provides a comprehensive, step-by-step guide to the proper disposal of

Cangrelor, an intravenous antiplatelet drug, ensuring the safety of personnel and adherence to
regulatory standards.

Chemical and Physical Properties

A fundamental aspect of safe handling and disposal is a clear understanding of the compound's
properties. The following table summarizes key characteristics of Cangrelor and a related
impurity.
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Property Cangrelor (tetrasodium) Cangrelor Impurity 4

(2-Chloro-5-iodophenyl)(4-
Chemical Name N/A (((S)-tetrahydrofuran-3-
yl)oxy)phenyl)methanol[1]

C17H21CI2F3N5Na4012P3S2

Molecular Formula 2] C17H16CIIO3[1]
Molecular Weight 864.29 g/mol [2] 430.7 g/mol [1]
CAS Number 163706-36-3 1800196-46-6
Solubility N/A Soluble in Methanol
Store at 20°C to 25°C (68°F to
Storage 2-8°C
77°F)

Disposal Protocol: A Step-by-Step Approach

Adherence to the following procedures is critical for the safe and compliant disposal of
Cangrelor and associated materials. These guidelines should be implemented in conjunction
with institutional and local regulations.

1. Hazard Assessment: Before handling, thoroughly review the Safety Data Sheet (SDS) for
Cangrelor to be fully aware of all potential hazards. Given that impurities may have similar
biological activity or unknown toxicological properties, they should be handled with a high
degree of caution.

2. Personal Protective Equipment (PPE): Always wear appropriate PPE, including a laboratory
coat, safety goggles, and chemical-resistant gloves. For procedures with a higher risk of
contamination, consider using a chemically resistant apron or disposable coveralls.

3. Waste Segregation and Collection:

» Solid Waste: All solid materials contaminated with Cangrelor, such as gloves, weighing
paper, pipette tips, and absorbent pads, must be treated as hazardous chemical waste.
Place these items in a dedicated, clearly labeled, and sealed hazardous waste container that
is chemically compatible and leak-proof.
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» Liquid Waste: Collect any unused solutions of Cangrelor or solvent rinses in a designated
hazardous liquid waste container. This container must be securely sealed and clearly
labeled. Crucially, do not mix with incompatible waste streams.

o Empty Containers: Dispose of the original container in accordance with your institution's
guidelines for non-hazardous lab glass or plastic, after ensuring it is empty.

4. Waste Storage: Store all hazardous waste containers in a designated satellite accumulation
area within the laboratory. This area should be under the control of laboratory personnel and
situated away from general traffic.

5. Final Disposal: Contact your institution's Environmental Health and Safety (EHS) department
to arrange for the pickup and disposal of the hazardous waste. Disposal must be carried out by
a licensed hazardous waste contractor in accordance with all federal, state, and local
regulations, including the Resource Conservation and Recovery Act (RCRA).

Important Note: Never dispose of Cangrelor or its containers in the regular trash or down the
drain. Improper disposal can lead to environmental contamination and may result in significant
legal and financial penalties.

Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of
Cangrelor.
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Caption: Workflow for the safe disposal of Cangrelor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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of Cangrelor]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b105443#cangrelor-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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